N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C18H22FNO4S/c1-13-9-10-16(23-3)17(11-13)25(21,22)20-12-18(2,24-4)14-7-5-6-8-15(14)19/h5-11,20H,12H2,1-4H3
• InChI Key: XFVGXHZHTCPLLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C)(C2=CC=CC=C2F)OC
• Molecular Formula: C18H22FNO4S
• Molecular Weight: 367.4 g/mol

Description

This compound is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by their structure, which includes a sulfonamide functional group (a sulfur atom connected to two oxygen atoms and one nitrogen atom). They are widely used in medicinal chemistry and drug design.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography. The structure would include the arrangement of atoms and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. For example, sulfonamides can undergo reactions such as hydrolysis, oxidation, and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility in various solvents, and reactivity with other substances.

Mechanism of Action

Target of Action

The primary targets of the compound “N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-methoxy-5-methylbenzenesulfonamide” are currently unknown. This compound may interact with multiple receptors or enzymes in the body, similar to other bioactive aromatic compounds .

Mode of Action

It’s possible that it interacts with its targets through a variety of mechanisms, such as binding with high affinity to the targets, causing conformational changes, and altering the function of the targets .

Biochemical Pathways

Based on the structural similarity to other bioactive aromatic compounds, it could potentially affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .

Result of Action

Based on its potential biological activities, it could have a wide range of effects, such as inhibiting viral replication, reducing inflammation, killing cancer cells, inhibiting hiv, neutralizing free radicals, killing microbes, inhibiting tubercular bacteria, lowering blood sugar levels, killing malaria parasites, inhibiting cholinesterase, and more .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some sulfonamides are known to cause skin irritation and respiratory irritation.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicine or other fields, studying its behavior under various conditions, and developing methods to synthesize it more efficiently or from different starting materials.